Cas no 144740-55-6 (Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate)

Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate is a versatile heterocyclic compound featuring a trifluoromethyl group and a carboxylate ester functionality. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the ester moiety allows for further functionalization. This compound is commonly employed in medicinal chemistry for constructing pyridine-based scaffolds, offering potential applications in drug discovery. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic routes. Suitable for research and industrial use, it is handled under standard laboratory conditions.

Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate structure

144740-55-6 structure

Product Name:Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate

CAS No:144740-55-6

MF:C₈H₆F₃NO₃

MW:221.1333527565

MDL:MFCD18427694

CID:1025311

PubChem ID:15217844

Update Time:2025-10-29

Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
- methyl 2-oxo-6-(trifluoromethyl)-1H-pyridine-3-carboxylate
- 1,2-dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic acid methyl ester
- 1,2-dihydro-2-oxo-6-(trifluoromethyl)pyridine-3-carboxylic acid methyl ester
- AK-93773
- ANW-66941
- CTK8C1590
- I02-2920
- methyl 1,2-dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylate
- METHYL 2-HYDROXY-6-(TRIFLUOROMETHYL)NICOTINATE
- methyl 2-oxo-
- SureCN3056728
- SureCN9264129
- 3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)-, methyl ester
- Methyl2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
- EN300-73565
- SCHEMBL3056728
- SCHEMBL9264129
- 144740-55-6
- AC-27640
- DA-10218
- CS-0217312
- AKOS015892094
- AM86600
- DTXSID00570172
- MDL： MFCD18427694
- Inchi： 1S/C8H6F3NO3/c1-15-7(14)4-2-3-5(8(9,10)11)12-6(4)13/h2-3H,1H3,(H,12,13)
- InChI Key： GBHCRQPCBVJSCG-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(=O)OC)C(N1)=O)(F)F

Computed Properties

Exact Mass: 221.02998
Monoisotopic Mass: 221.02997754g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 55.4Å²

Experimental Properties

Color/Form: No date available
Density: 1.5±0.1 g/cm3
Melting Point: No date available
Boiling Point: 294.7±40.0 °C at 760 mmHg
Flash Point: 132.0±27.3 °C
PSA: 55.4
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate Pricemore >>

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